Cas no 941947-20-2 (2-(2Z)-2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetic acid)

• Product Name: 2-(2Z)-2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetic acid
• CAS No: 941947-20-2
• MF: C₂₀H₂₀N₂O₅S
• MW: 400.448204040527
• CID: 6043386
• PubChem ID: 16835886
• Update Time: 2025-10-18

2-(2Z)-2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2Z)-2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetic acid
• XBAVAXSGHVLUJV-MRCUWXFGSA-N
• 2-[(2Z)-2-[(3,5-dimethoxybenzoyl)imino]-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetic acid
• (Z)-2-(2-((3,5-dimethoxybenzoyl)imino)-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetic acid
• AKOS024627710
• 2-[2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetic acid
• 941947-20-2
• F2146-0561

• Inchi： 1S/C20H20N2O5S/c1-11-5-12(2)18-16(6-11)22(10-17(23)24)20(28-18)21-19(25)13-7-14(26-3)9-15(8-13)27-4/h5-9H,10H2,1-4H3,(H,23,24)/b21-20-
• InChI Key： XBAVAXSGHVLUJV-MRCUWXFGSA-N
• SMILES： C(O)(=O)CN1C2=CC(C)=CC(C)=C2S/C/1=N\C(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 400.10929292g/mol
• Monoisotopic Mass: 400.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2Z)-2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetic acid

Introduction to 2-(2Z)-2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetic acid (CAS No. 941947-20-2)

2-(2Z)-2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetic acid (CAS No. 941947-20-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₉H₁₉N₃O₅S, and it has a molecular weight of 389.44 g/mol.

The benzothiazole scaffold is a well-known heterocyclic core that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 3,5-dimethoxybenzoyl group and the 5,7-dimethyl substitutions on the benzothiazole ring further enhances the compound's pharmacological potential by modulating its physicochemical properties and biological interactions.

In recent years, significant advancements have been made in understanding the mechanisms of action and therapeutic applications of compounds with similar structures. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that benzothiazole derivatives with methoxy substitutions exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding highlights the potential of CAS No. 941947-20-2 as a lead compound for developing novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, CAS No. 941947-20-2 has also shown promising results in preclinical studies for its anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in these studies suggests that CAS No. 941947-20-2 could be a valuable candidate for further development in oncology.

The structural features of CAS No. 941947-20-2, particularly the presence of the imino group and the acetic acid moiety, contribute to its favorable pharmacokinetic properties. These properties include enhanced solubility, improved bioavailability, and reduced toxicity profiles compared to other benzothiazole derivatives. These attributes make it an attractive candidate for drug development and optimization.

In addition to its therapeutic potential, CAS No. 941947-20-2 has been studied for its role in modulating various signaling pathways involved in disease progression. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 found that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor implicated in inflammation and cancer. By targeting NF-κB, CAS No. 941947-20-2 may offer a dual therapeutic benefit by simultaneously addressing both inflammatory and neoplastic conditions.

The synthesis of CAS No. 941947-20-2 involves a multi-step process that typically starts with the formation of the benzothiazole core followed by functionalization with the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, CAS No. 941947-20-2, or 2-(2Z)-2-(3,5-dimethoxybenzoyl)imino-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetic acid, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases.